Cas no 86711-84-4 (Butanoic acid, 2-bromo-, octyl ester)
86711-84-4 structure
Product Name:Butanoic acid, 2-bromo-, octyl ester
CAS No:86711-84-4
MF:C12H23BrO2
MW:279.2138235569
CID:660834
PubChem ID:527520
Update Time:2025-04-19
Butanoic acid, 2-bromo-, octyl ester Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid, 2-bromo-, octyl ester
- octyl 2-bromobutanoate
- GYJWHDFXRDXRGT-UHFFFAOYSA-N
- 86711-84-4
- DTXSID20335826
- SCHEMBL22091799
-
- Inchi: 1S/C12H23BrO2/c1-3-5-6-7-8-9-10-15-12(14)11(13)4-2/h11H,3-10H2,1-2H3
- InChI Key: GYJWHDFXRDXRGT-UHFFFAOYSA-N
- SMILES: BrC(CC)C(=O)OCCCCCCCC
Computed Properties
- Exact Mass: 278.08814g/mol
- Monoisotopic Mass: 278.08814g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 10
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 26.3Ų
Butanoic acid, 2-bromo-, octyl ester Related Literature
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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Xiongfei Zheng,Xuefeng Huang,Yuanzhou Song,Yanhui Guo RSC Adv., 2015,5, 105618-105621
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
86711-84-4 (Butanoic acid, 2-bromo-, octyl ester) Related Products
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